Cas no 1261654-70-9 (2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261654-70-9
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 4928997
• Update Time: 2025-11-06

2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H10F2N2O2/c14-13(15)19-11-7-8(4-5-9(11)16)12(18)10-3-1-2-6-17-10/h1-7,13H,16H2
• InChI Key： RWCRQMHFRAKNQY-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=C(C(C2C=CC=CN=2)=O)C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 65.2

Additional information on 2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261654-70-9)

2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine, with the CAS number 1261654-70-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a benzoyl group substituted by an amino and a difluoromethoxy moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in 2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine is driven by its potential applications in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry. Researchers are exploring its role in designing next-generation therapeutics for conditions like inflammatory diseases and metabolic disorders. The difluoromethoxy group, in particular, enhances metabolic stability, a critical factor in improving drug bioavailability—a key concern in pharmaceutical development.

From a synthetic chemistry perspective, CAS 1261654-70-9 is often utilized in cross-coupling reactions and catalytic hydrogenation processes. Its versatility as a building block is underscored by its compatibility with palladium-catalyzed transformations, a widely adopted method in industrial-scale production. Recent studies highlight its utility in creating heterocyclic scaffolds, which are foundational to many FDA-approved drugs.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, researchers are investigating solvent-free or water-based synthetic routes for derivatives of 2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine. This aligns with global trends toward sustainable manufacturing practices, a topic frequently searched in academic and industrial forums.

Analytical characterization of 1261654-70-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, addressing another common user query about compound purity verification. The compound’s stability under various storage conditions is another area of practical interest, often discussed in chemical handling guidelines.

In the context of intellectual property, patents involving 2-(4-Amino-3-(difluoromethoxy)benzoyl)pyridine derivatives have surged, reflecting its commercial potential. Companies are actively filing claims for its use in personalized medicine and targeted drug delivery systems—topics trending in biotech investment circles. This compound’s adaptability to structure-activity relationship (SAR) studies further cements its relevance in competitive R&D landscapes.

Looking ahead, the demand for CAS 1261654-70-9 is expected to rise, paralleling advancements in preclinical research and combinatorial chemistry. Its role in addressing drug resistance challenges—a frequently searched concern in medical literature—positions it as a compound of enduring scientific and industrial value. Collaborative efforts between academia and pharmaceutical giants continue to unlock new possibilities for this multifaceted molecule.